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Compound of Interest

Compound Name: 5-Bromo-2-(trifluoromethyl)aniline

Cat. No.: B1292830 Get Quote

Technical Guide: 5-Bromo-2-
(trifluoromethyl)aniline
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on 5-Bromo-2-(trifluoromethyl)aniline, a key

intermediate in the synthesis of pharmaceuticals and agrochemicals.

Core Properties
5-Bromo-2-(trifluoromethyl)aniline is a halogenated aromatic amine.[1] It is utilized as a

building block in the development of various compounds, including antifungal and anticancer

agents, as well as herbicides and insecticides.[1][2]

The key physical and chemical properties of 5-Bromo-2-(trifluoromethyl)aniline are

summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₇H₅BrF₃N [2][3]

Molecular Weight 240.02 g/mol [2][3]

CAS Number 703-91-3 [2][3]

Appearance Pale purple to purple solid [3]

Boiling Point 84-86 °C (at 5 Torr) [3]

Density 1.712 g/cm³ (at 25 °C) [3]

Storage

Room temperature, in a dark

place under an inert

atmosphere

[2][3]

Experimental Protocols
A general procedure for the synthesis of 5-Bromo-2-(trifluoromethyl)aniline involves the

reduction of 4-bromo-2-nitro-1-(trifluoromethyl)benzene.[3][4]

Materials:

4-bromo-2-nitro-1-(trifluoromethyl)benzene (14.9 mmol)

Ethanol (230 mL)

Tetrahydrofuran (THF) (85 mL)

Water (40 mL)

Ammonium chloride (18.8 mmol)

Iron powder (90 mmol)

Ethyl acetate

Saturated brine
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Anhydrous sodium sulfate

Procedure:

A suspension of 4-bromo-2-nitro-1-(trifluoromethyl)benzene, ammonium chloride, and iron

powder is prepared in a mixture of ethanol, THF, and water.[3][4]

The reaction mixture is heated to 80 °C for 1 hour.[3][4] The progress of the reaction should

be monitored using thin-layer chromatography (TLC).[3][4]

Once the starting material is completely consumed, the hot reaction mixture is filtered.[3][4]

The filtrate is concentrated under reduced pressure.[3][4]

The crude product is then dissolved in ethyl acetate and washed with water.[3][4]

The organic layers are combined, washed with saturated brine, and dried over anhydrous

sodium sulfate.[3][4]

The solvent is removed under reduced pressure to yield 5-bromo-2-(trifluoromethyl)aniline
as a solid.[3][4]

Logical Relationships
The following diagram illustrates the relationship between the chemical compound and its

fundamental molecular properties.

5-Bromo-2-(trifluoromethyl)aniline

Molecular Formula
C₇H₅BrF₃N

has

Molecular Weight
240.02 g/mol
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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